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Compound of Interest

Compound Name: trans-3-Methylcyclohexanamine

Cat. No.: B072601 Get Quote

An In-depth Technical Guide to trans-3-
Methylcyclohexanamine
For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-3-Methylcyclohexanamine is a cyclic aliphatic amine that holds significance as a

versatile building block in organic synthesis. Its rigid cyclohexane core, coupled with the

stereochemistry of the amine and methyl groups, makes it a valuable intermediate in the

preparation of various chemical entities, including pharmacologically active compounds. This

technical guide provides a comprehensive overview of the physical and chemical properties of

trans-3-Methylcyclohexanamine, detailed experimental protocols for its synthesis, and a

discussion of its reactivity and potential applications.

Physical and Chemical Properties
The physicochemical properties of trans-3-Methylcyclohexanamine are crucial for its

handling, application in synthesis, and purification. A summary of these properties is presented

in the table below. It is important to note that while some data is available for the pure trans

isomer, other properties have been reported for the cis/trans mixture.
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Property Value Reference

Molecular Formula C₇H₁₅N [1]

Molecular Weight 113.20 g/mol [1]

CAS Number 1193-17-5 (trans isomer) [2]

6850-35-7 (cis/trans mixture) [3]

Boiling Point 151.55 °C (424.7 K) [2]

Melting Point -35 °C (cis/trans mixture) [4]

Density 0.843 g/mL (cis/trans mixture) [4]

pKa (predicted) 10.61 ± 0.70

Appearance Colorless liquid [4]

Odor Strong, fishy, amine-like [4]

Solubility

Soluble in water and common

organic solvents such as

ethanol, ether, and benzene.[4]

[5] Cyclohexylamine, a related

compound, is miscible with

water, alcohols, ethers,

ketones, esters, and

chlorinated hydrocarbons.[1][6]

[7][8]

Chemical Reactivity and Applications
trans-3-Methylcyclohexanamine exhibits the typical reactivity of a primary aliphatic amine.

The lone pair of electrons on the nitrogen atom imparts basic and nucleophilic properties to the

molecule.

Basicity: As a primary amine, it readily reacts with acids to form the corresponding ammonium

salts.

Nucleophilicity: The amine group can act as a nucleophile in various reactions, including:
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Acylation: Reaction with acid chlorides or anhydrides to form amides.

Alkylation: Reaction with alkyl halides to form secondary and tertiary amines.

Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing

agent to form substituted amines.

Due to its specific stereochemistry, trans-3-Methylcyclohexanamine is a valuable chiral

building block in asymmetric synthesis. It can be incorporated into larger molecules to introduce

a specific stereocenter, which is of particular interest in the development of new pharmaceutical

agents.

Experimental Protocols
A common and effective method for the synthesis of 3-methylcyclohexylamine is the catalytic

hydrogenation of m-toluidine (3-methylaniline). This reaction typically produces a mixture of cis

and trans isomers, which then requires separation.

Synthesis of 3-Methylcyclohexylamine via Catalytic
Hydrogenation of m-Toluidine
Reaction Scheme:

Materials and Equipment:

m-Toluidine

Ruthenium on carbon (Ru/C) catalyst (5%)

Ethanol (or other suitable solvent)

High-pressure autoclave (hydrogenator)

Stirring mechanism

Filtration apparatus (e.g., Buchner funnel with Celite)

Rotary evaporator
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Fractional distillation apparatus

Procedure:

Charging the Reactor: In a high-pressure autoclave, a solution of m-toluidine in ethanol is

prepared. A catalytic amount of 5% Ru/C (typically 1-5 mol% relative to the substrate) is

added to the solution.

Hydrogenation: The autoclave is sealed and purged with nitrogen gas before being

pressurized with hydrogen to a pressure of approximately 100 bar. The reaction mixture is

then heated to a temperature of around 120°C with vigorous stirring.[2]

Reaction Monitoring: The progress of the reaction can be monitored by measuring the

uptake of hydrogen. The reaction is considered complete when hydrogen consumption

ceases.

Workup: After cooling the reactor to room temperature and carefully venting the excess

hydrogen, the reaction mixture is filtered through a pad of Celite to remove the catalyst.

Solvent Removal: The ethanolic filtrate is concentrated under reduced pressure using a

rotary evaporator to yield the crude 3-methylcyclohexylamine as a mixture of cis and trans

isomers.

Purification of trans-3-Methylcyclohexanamine
The separation of the cis and trans isomers of 3-methylcyclohexylamine can be achieved by

fractional distillation.[9] Due to the difference in the boiling points of the diastereomers, a

careful distillation using a fractionating column can enrich the more volatile component.

Procedure:

Apparatus Setup: A fractional distillation apparatus is assembled using a round-bottom flask,

a fractionating column (e.g., Vigreux or packed column), a distillation head with a

thermometer, a condenser, and a receiving flask.

Distillation: The crude mixture of 3-methylcyclohexylamine isomers is placed in the distillation

flask. The mixture is heated, and the vapor is allowed to pass through the fractionating
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column.

Fraction Collection: The temperature at the distillation head is carefully monitored. Fractions

are collected at different temperature ranges. The composition of each fraction can be

analyzed by gas chromatography (GC) to determine the ratio of cis and trans isomers.

Isolation: The fractions enriched in the desired trans-3-Methylcyclohexanamine are

combined to yield the purified product.

Visualization of Synthetic Workflow
The following diagram illustrates the logical workflow for the synthesis and purification of trans-
3-Methylcyclohexanamine.

m-Toluidine Catalytic Hydrogenation
(H₂, Ru/C, Ethanol, 120°C, 100 bar)

Crude 3-Methylcyclohexylamine
(cis/trans mixture) Fractional Distillation

trans-3-Methylcyclohexanamine

cis-3-Methylcyclohexylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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